Cas no 1612239-23-2 (Myricadenin A)

• Product Name: Myricadenin A
• CAS No: 1612239-23-2
• MF: C₃₉H₄₀O₁₇
• MW: 780.72500
• CID: 4670317
• PubChem ID: 44715548
• Update Time: 2025-06-09

Myricadenin A Chemical and Physical Properties

Names and Identifiers

• Myricadenin A
• CHEBI:190938
• 1612239-23-2
• AKOS040760808
• [(2R,3S,4S,5R,6R)-3,4-dihydroxy-6-[(2S,3S,4S,5R)-3-hydroxy-2,5-bis(hydroxymethyl)-4-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyoxolan-2-yl]oxy-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• DTXSID201347067
• 1-O-[4-O-(p-Hydroxycinnamoyl)-beta-D-fructofuranosyl]-2-O,6-O-bis(p-hydroxycinnamoyl)-alpha-D-glucopyranose
• 4

• Inchi： InChI=1S/C39H40O17/c40-19-28-35(53-31(46)17-8-23-3-12-26(43)13-4-23)37(50)39(21-41,55-28)56-38-36(54-32(47)18-9-24-5-14-27(44)15-6-24)34(49)33(48)29(52-38)20-51-30(45)16-7-22-1-10-25(42)11-2-22/h1-18,28-29,33-38,40-44,48-50H,19-21H2/b16-7+,17-8+,18-9+/t28-,29-,33-,34+,35-,36-,37+,38-,39+/m1/s1
• InChI Key： SMVZSPTUXANNGQ-OHRRTPEXSA-N
• SMILES： C1=CC(=CC=C1C=CC(=O)OCC2C(C(C(C(O2)OC3(C(C(C(O3)CO)OC(=O)C=CC4=CC=C(C=C4)O)O)CO)OC(=O)C=CC5=CC=C(C=C5)O)O)O)O

Computed Properties

• Exact Mass: 780.22654980g/mol
• Monoisotopic Mass: 780.22654980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 56
• Rotatable Bond Count: 17
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 268Ų

Experimental Properties

• Color/Form: Powder

Myricadenin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Myricadenin A

Myricadenin A (CAS No. 1612239-23-2): An Overview of Its Chemical Properties and Biological Activities

Myricadenin A (CAS No. 1612239-23-2) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique chemical structure and potential therapeutic applications. This compound, isolated from the plant Myrica rubra, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of Myricadenin A is characterized by a complex arrangement of functional groups, including hydroxyl, methoxy, and carbonyl groups. These structural features contribute to its stability and reactivity, making it an interesting candidate for drug development. Recent spectroscopic and computational studies have provided detailed insights into the molecular conformation and electronic properties of Myricadenin A, which are crucial for understanding its biological interactions.

In terms of biological activity, Myricadenin A has demonstrated a range of pharmacological effects. One of the most notable is its antioxidant properties. Studies have shown that Myricadenin A can effectively scavenge free radicals and protect cells from oxidative stress, which is a key factor in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. The antioxidant activity of Myricadenin A is attributed to its ability to donate hydrogen atoms or electrons to free radicals, thereby neutralizing their harmful effects.

Beyond its antioxidant properties, Myricadenin A has also been investigated for its anti-inflammatory effects. Inflammatory responses are involved in many chronic diseases, and compounds that can modulate these responses are highly sought after. Research has indicated that Myricadenin A can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The anti-cancer potential of Myricadenin A has also been explored in several studies. Preclinical research has shown that it can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve the modulation of signaling pathways such as p53 and Bcl-2. Additionally, Myricadenin A has been found to inhibit cell proliferation and angiogenesis, which are critical processes in tumor growth and metastasis.

In the context of neuroprotection, Myricadenin A has shown promise in models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have demonstrated that it can protect neurons from oxidative stress-induced damage and reduce the accumulation of amyloid-beta plaques, which are hallmark features of AD. The neuroprotective effects of Myricadenin A may be mediated through multiple mechanisms, including the activation of neurotrophic factors and the inhibition of neuroinflammation.

The pharmacokinetic properties of Myricadenin A(CAS No. 1612239-23-2)) have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, although further research is needed to optimize its bioavailability and reduce potential side effects.

Clinical trials involving Myricadenin A are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to validate the preclinical findings and provide a more comprehensive understanding of its therapeutic potential. Early results have been promising, but more extensive studies are required to establish its role in clinical practice.

In conclusion, * is a multifaceted compound with a wide range of biological activities that make it an attractive candidate for drug development. Its antioxidant, anti-inflammatory, anti-cancer, and neuroprotective properties have been well-documented in preclinical studies, and ongoing clinical trials will provide further insights into its therapeutic applications. As research in this area continues to advance, * holds great promise for addressing various health challenges.